Cas no 94994-42-0 ()

• CAS No: 94994-42-0
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 6715550
• PubChem ID: 19066881
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H8OS/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-10/h1-7,14H
• InChI Key： OGVXXUMSENKOFI-UHFFFAOYSA-N
• SMILES： SC1=CC=CC2=C1C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 200.02958605g/mol
• Monoisotopic Mass: 200.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans